Cas no 79887-12-0 (1-Ethynyl-4-heptylbenzene)

1-Ethynyl-4-heptylbenzene structure
1-Ethynyl-4-heptylbenzene structure
Product Name:1-Ethynyl-4-heptylbenzene
CAS No:79887-12-0
MF:C15H20
MW:200.319304466248
MDL:MFCD00173882
CID:60146
PubChem ID:2775128
Update Time:2025-04-19

1-Ethynyl-4-heptylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1-Ethynyl-4-heptylbenzene
    • 4-N-HEPTYLPHENYLACETYLENE
    • 4-heptylphenylacetylene
    • p-n-heptylphenylacetylene
    • FT-0607766
    • MFCD00173882
    • J-504619
    • 1-ethynyl-4-heptyl-benzene
    • AB91831
    • CS-0455912
    • AMY1611
    • 79887-12-0
    • AKOS015890845
    • DTXSID00379400
    • MDL: MFCD00173882
    • Inchi: 1S/C15H20/c1-3-5-6-7-8-9-15-12-10-14(4-2)11-13-15/h2,10-13H,3,5-9H2,1H3
    • InChI Key: CFWOIXKFXVUJPA-UHFFFAOYSA-N
    • SMILES: C(CCC1C=CC(C#C)=CC=1)CCCC

Computed Properties

  • Exact Mass: 200.15700
  • Monoisotopic Mass: 200.156500638g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Colorless or yellow liquid.
  • Density: 0.9
  • Boiling Point: 281.5 °C at 760 mmHg
  • Flash Point: 281.5 °C at 760 mmHg
  • Refractive Index: 1.507
  • PSA: 0.00000
  • LogP: 4.18080
  • Solubility: Not determined

1-Ethynyl-4-heptylbenzene Security Information

1-Ethynyl-4-heptylbenzene Customs Data

  • HS CODE:2902909090
  • Customs Data:

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

1-Ethynyl-4-heptylbenzene Pricemore >>

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